Cas no 1119450-65-5 (2-4-(1,3-Benzoxazol-2-yl)morpholin-2-ylethanamine)
2-4-(1,3-Benzoxazol-2-yl)morpholin-2-ylethanamine is a heterocyclic compound featuring a benzoxazole core fused with a morpholine ring and an ethanamine side chain. This structure imparts unique physicochemical properties, making it valuable in pharmaceutical and agrochemical research. The benzoxazole moiety enhances stability and binding affinity, while the morpholine and ethanamine groups contribute to solubility and reactivity. Its versatile scaffold is useful in designing bioactive molecules, particularly in developing kinase inhibitors and antimicrobial agents. The compound's balanced lipophilicity and hydrogen-bonding capacity facilitate interactions with biological targets, supporting its potential in drug discovery and material science applications.
1119450-65-5 structure
Product Name:2-4-(1,3-Benzoxazol-2-yl)morpholin-2-ylethanamine
CAS No:1119450-65-5
MF:C13H17N3O2
MW:247.292982816696
MDL:MFCD10699023
CID:1085377
PubChem ID:25219100
Update Time:2025-06-06
2-4-(1,3-Benzoxazol-2-yl)morpholin-2-ylethanamine Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-(Benzo[d]oxazol-2-yl)morpholin-2-yl)ethanamine
- 2-[4-(1,3-benzoxazol-2-yl)morpholin-2-yl]ethanamine
- STK400255
- 1119450-65-5
- EN300-232076
- AKOS000321325
- 2-[4-(1,3-benzoxazol-2-yl)morpholin-2-yl]ethan-1-amine
- 2-(4-(Benzo[d]oxazol-2-yl)morpholin-2-yl)ethan-1-amine
- 2-[4-(1,3-BENZOXAZOL-2-YL)-1,4-OXAZINAN-2-YL]-1-ETHANAMINE
- ALBB-003855
- AKOS016342044
- CS-0270423
- 2-4-(1,3-Benzoxazol-2-yl)morpholin-2-ylethanamine
-
- MDL: MFCD10699023
- Inchi: 1S/C13H17N3O2/c14-6-5-10-9-16(7-8-17-10)13-15-11-3-1-2-4-12(11)18-13/h1-4,10H,5-9,14H2
- InChI Key: ZYYIUSRKWKCAHI-UHFFFAOYSA-N
- SMILES: O1CCN(C2=NC3C=CC=CC=3O2)CC1CCN
Computed Properties
- Exact Mass: 247.132076794g/mol
- Monoisotopic Mass: 247.132076794g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 64.5Ų
2-4-(1,3-Benzoxazol-2-yl)morpholin-2-ylethanamine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-4-(1,3-Benzoxazol-2-yl)morpholin-2-ylethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B417103-10mg |
2-[4-(1,3-Benzoxazol-2-yl)morpholin-2-yl]ethanamine |
1119450-65-5 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B417103-50mg |
2-[4-(1,3-Benzoxazol-2-yl)morpholin-2-yl]ethanamine |
1119450-65-5 | 50mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B417103-100mg |
2-[4-(1,3-Benzoxazol-2-yl)morpholin-2-yl]ethanamine |
1119450-65-5 | 100mg |
$ 135.00 | 2022-06-07 | ||
| Chemenu | CM115009-1g |
2-[4-(1,3-benzoxazol-2-yl)morpholin-2-yl]ethanamine |
1119450-65-5 | 95% | 1g |
$*** | 2023-04-03 | |
| Chemenu | CM115009-1g |
2-[4-(1,3-benzoxazol-2-yl)morpholin-2-yl]ethanamine |
1119450-65-5 | 95% | 1g |
$300 | 2021-06-09 | |
| Chemenu | CM115009-5g |
2-[4-(1,3-benzoxazol-2-yl)morpholin-2-yl]ethanamine |
1119450-65-5 | 95% | 5g |
$900 | 2021-06-09 | |
| Chemenu | CM115009-10g |
2-[4-(1,3-benzoxazol-2-yl)morpholin-2-yl]ethanamine |
1119450-65-5 | 95% | 10g |
$1320 | 2021-06-09 | |
| Enamine | EN300-232076-0.05g |
2-[4-(1,3-benzoxazol-2-yl)morpholin-2-yl]ethan-1-amine |
1119450-65-5 | 95% | 0.05g |
$457.0 | 2024-06-20 | |
| Enamine | EN300-232076-0.1g |
2-[4-(1,3-benzoxazol-2-yl)morpholin-2-yl]ethan-1-amine |
1119450-65-5 | 95% | 0.1g |
$479.0 | 2024-06-20 | |
| Enamine | EN300-232076-0.25g |
2-[4-(1,3-benzoxazol-2-yl)morpholin-2-yl]ethan-1-amine |
1119450-65-5 | 95% | 0.25g |
$501.0 | 2024-06-20 |
2-4-(1,3-Benzoxazol-2-yl)morpholin-2-ylethanamine Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
1119450-65-5 (2-4-(1,3-Benzoxazol-2-yl)morpholin-2-ylethanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk